Cas no 2375919-90-5 (3,4-dichloro-2-methyl-indazole-5-carbaldehyde)

• Product Name: 3,4-dichloro-2-methyl-indazole-5-carbaldehyde
• CAS No: 2375919-90-5
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 5460244
• Update Time: 2026-03-10

3,4-dichloro-2-methyl-indazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-methyl-2H-indazole-5-carboxaldehyde
• 3,4-dichloro-2-methyl-indazole-5-carbaldehyde

• Inchi： 1S/C9H6Cl2N2O/c1-13-9(11)7-6(12-13)3-2-5(4-14)8(7)10/h2-4H,1H3
• InChI Key： WKOGVPFIJSJJDP-UHFFFAOYSA-N
• SMILES： O=CC1=C(Cl)C2C(=NN(C)C=2Cl)C=C1

Additional information on 3,4-dichloro-2-methyl-indazole-5-carbaldehyde

Comprehensive Overview of 3,4-Dichloro-2-methyl-indazole-5-carbaldehyde (CAS No. 2375919-90-5)

3,4-Dichloro-2-methyl-indazole-5-carbaldehyde (CAS No. 2375919-90-5) is a specialized organic compound belonging to the indazole family, a class of heterocyclic structures widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique carbaldehyde functional group at the 5-position, along with dichloro and methyl substitutions, making it a versatile intermediate for synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural uniqueness of 3,4-dichloro-2-methyl-indazole-5-carbaldehyde lies in its indazole core, which is known for its bioisosteric properties with other nitrogen-containing heterocycles like benzimidazoles. This characteristic has sparked interest in its use for medicinal chemistry optimization, a trending topic in pharmaceutical R&D. Recent studies highlight its utility in fragment-based drug design (FBDD), where the carbaldehyde group serves as a key handle for further derivatization. Such applications align with the growing demand for small-molecule scaffolds in targeted therapy development.

From a synthetic perspective, the compound’s CAS No. 2375919-90-5 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening libraries. Its chloro and methyl substituents enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. This aligns with the current focus on green chemistry and atom-economical transformations, as researchers seek sustainable methods to functionalize such scaffolds.

In material science, 3,4-dichloro-2-methyl-indazole-5-carbaldehyde has garnered attention for its potential in designing organic electronic materials. The indazole moiety’s electron-rich nature makes it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. This connects with the global push toward renewable energy technologies, where heterocyclic compounds play a critical role in improving device efficiency.

Quality control and analytical characterization of this compound are also hot topics. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity, especially given its use in precision chemistry. The demand for high-purity intermediates has risen in tandem with advancements in bioconjugation and proteomics, where trace impurities can significantly impact experimental outcomes.

In summary, 3,4-dichloro-2-methyl-indazole-5-carbaldehyde (CAS No. 2375919-90-5) represents a multifaceted compound with broad applicability across cutting-edge scientific fields. Its structural features and reactivity profile position it as a valuable asset in drug discovery, materials science, and sustainable chemistry—addressing key industry challenges and aligning with contemporary research trends.